Cas no 61405-02-5 (5H-Benzocycloheptene-6-carboxaldehyde, 1,2,3,4-tetrafluoro-)

• Product name: 5H-Benzocycloheptene-6-carboxaldehyde, 1,2,3,4-tetrafluoro-
• CAS No: 61405-02-5
• MF: C₁₂H₆F₄O
• MW: 242.169057369232
• CID: 480646
• PubChem ID: 23264783

5H-Benzocycloheptene-6-carboxaldehyde, 1,2,3,4-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• 5H-Benzocycloheptene-6-carboxaldehyde, 1,2,3,4-tetrafluoro-
• 1,2,3,4-tetrafluoro-5H-benzo[7]annulene-6-carbaldehyde
• DTXSID60631874
• 61405-02-5

• Inchi： InChI=1S/C12H6F4O/c13-9-7-3-1-2-6(5-17)4-8(7)10(14)12(16)11(9)15/h1-3,5H,4H2
• InChI Key： RMQKPUSYSDONAF-UHFFFAOYSA-N
• SMILES： C1C(=CC=CC2=C1C(=C(C(=C2F)F)F)F)C=O

Computed Properties

• Exact Mass: 242.03548
• Monoisotopic Mass: 242.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl fluorides